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Compound of Interest

Compound Name: Europine

Cat. No.: B191236

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methodologies related to Europine, a pyrrolizidine alkaloid of significant interest
to researchers, scientists, and drug development professionals. This document synthesizes key
data into a structured format, offering detailed experimental protocols and visual
representations to facilitate a deeper understanding of this natural compound.

Chemical Identity and Properties of Europine

Europine, a member of the pyrrolizidine alkaloid class, is a naturally occurring ester. Its
chemical structure is characterized by a necine base, specifically heliotridine, esterified with
viridifloric acid. The systematic IUPAC name for Europine is [(7S,8R)-7-hydroxy-5,6,7,8-
tetrahydro-3H-pyrrolizin-1-yllmethyl (2R)-2,3-dihydroxy-2-[(1S)-1-methoxyethyl]-3-
methylbutanoate.[1] Key physicochemical properties of Europine are summarized in the table
below.
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Property Value Reference
Molecular Formula C16H27NOs [1112][3]
Molecular Weight 329.39 g/mol [11[2][3]
CAS Number 570-19-4 [1114]
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Elucidation of Chemical Structure

The definitive structure of Europine has been established through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS). Two-dimensional NMR experiments have been instrumental in assigning
the proton (*H) and carbon (33C) signals, confirming the connectivity of the atoms within the
molecule and establishing its stereochemistry.

Spectroscopic Data

While specific raw spectral data is dispersed across various research publications, the following
represents a compilation of typical spectroscopic characteristics used for the identification of
Europine.

1H and 3C NMR Spectroscopy: The proton NMR spectrum of Europine exhibits characteristic
signals for the pyrrolizidine core, the ester side chain, and the various methyl and hydroxyl
groups. Similarly, the 3C NMR spectrum provides distinct resonances for each carbon atom,
allowing for a complete structural assignment.

Mass Spectrometry (MS): Electron lonization Mass Spectrometry (EI-MS) of Europine typically
shows a molecular ion peak (M*) corresponding to its molecular weight. The fragmentation
pattern observed in the mass spectrum provides valuable information about the different
structural motifs within the molecule, such as the loss of the ester side chain or fragments from
the necine base.
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Infrared (IR) Spectroscopy: The IR spectrum of Europine displays characteristic absorption
bands corresponding to its functional groups. These include broad O-H stretching vibrations
from the hydroxyl groups, C-H stretching from the alkyl components, a strong C=0 stretching
vibration from the ester carbonyl group, and C-O stretching vibrations.

Experimental Protocols
Isolation of Europine from Plant Material

Europine is naturally found in various plant species, particularly those belonging to the
Heliotropium genus. The following is a generalized protocol for its isolation:

1. Plant Material Extraction:

» Dried and powdered plant material (e.g., aerial parts of Heliotropium europaeum) is
extracted with a suitable solvent, typically methanol or ethanol, at room temperature.

e The extraction is repeated multiple times to ensure exhaustive recovery of the alkaloids.

e The combined extracts are filtered and concentrated under reduced pressure to yield a crude
extract.

2. Acid-Base Extraction for Alkaloid Enrichment:

e The crude extract is acidified with an aqueous acid solution (e.g., 2% sulfuric acid) and
partitioned with a non-polar organic solvent (e.g., diethyl ether or chloroform) to remove non-
alkaloidal compounds.

e The aqueous acidic layer, containing the protonated alkaloids, is then basified to a pH of 9-
10 with a base (e.g., ammonia solution).

o The free alkaloids are then extracted from the basified aqueous solution using an organic
solvent such as chloroform or dichloromethane.

e The organic extracts are combined, dried over an anhydrous salt (e.g., sodium sulfate), and
concentrated to yield a crude alkaloid mixture.

3. Chromatographic Purification:

e The crude alkaloid mixture is subjected to column chromatography over silica gel.

o Elution is performed with a gradient of solvents, typically starting with a non-polar solvent
and gradually increasing the polarity with a more polar solvent (e.g., a gradient of chloroform
and methanol).
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e Fractions are collected and monitored by Thin Layer Chromatography (TLC), visualizing with
a suitable reagent such as Dragendorff's reagent.

e Fractions containing Europine are combined and may require further purification by
preparative TLC or High-Performance Liquid Chromatography (HPLC) to obtain the pure
compound.

Biological Activity and Experimental Assays

Europine has been reported to exhibit biological activities, including antifungal and insect
antifeedant properties.[2] The following are generalized protocols for assessing these activities.

Antifungal Activity Assay (Broth Microdilution Method)

1. Preparation of Fungal Inoculum:

e Apure culture of the test fungus (e.g., Candida albicans, Aspergillus niger) is grown on a
suitable agar medium.

» A suspension of fungal spores or cells is prepared in sterile saline or broth and adjusted to a
standardized concentration (e.g., 10° cells/mL).

2. Assay Procedure:

o A serial dilution of Europine is prepared in a suitable broth medium in a 96-well microtiter
plate.

e An equal volume of the fungal inoculum is added to each well.

» Positive (broth with inoculum and a known antifungal agent) and negative (broth with
inoculum only) controls are included.

e The plate is incubated at an appropriate temperature (e.g., 28-35°C) for a specified period
(e.g., 24-48 hours).

3. Determination of Minimum Inhibitory Concentration (MIC):

e The MIC is determined as the lowest concentration of Europine that visibly inhibits the
growth of the fungus.

Insect Antifeedant Activity Assay (Leaf Disc No-Choice
Bioassay)

1. Preparation of Test Material:
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o Leaf discs of a suitable host plant are cut to a uniform size.

e A solution of Europine at various concentrations is prepared in a suitable solvent (e.g.,
ethanol or acetone).

e The leaf discs are treated with the Europine solutions and the solvent is allowed to
evaporate completely. Control discs are treated with the solvent only.

2. Bioassay:

o Asingle treated leaf disc is placed in a petri dish with a moistened filter paper.
e Asingle test insect (e.g., larva of Spodoptera litura) is introduced into the petri dish.
e The setup is maintained under controlled environmental conditions.

3. Data Analysis:

o After a defined period (e.g., 24 hours), the area of the leaf disc consumed is measured.
o The antifeedant activity is calculated as a percentage of feeding inhibition compared to the
control.

Visualizing the Chemical Structure of Europine

The following diagram, generated using the DOT language, illustrates the two-dimensional
chemical structure of Europine.
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Caption: 2D Chemical Structure of Europine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Molecular Architecture of Europine: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191236#what-is-the-chemical-structure-of-europine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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